(2-Chloro-3-fluorophenyl)methanesulfonyl chloride

• Molecular Formula: C7H5Cl2FO2S
• Molecular Weight: 243.08 g/mol
• IUPAC Name: (2-chloro-3-fluorophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C7H5Cl2FO2S/c8-7-5(4-13(9,11)12)2-1-3-6(7)10/h1-3H,4H2
• InChI Key: VLEWFGAZVWZOMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)Cl)CS(=O)(=O)Cl

Description

(2-Chloro-3-fluorophenyl)methanesulfonyl chloride is a specialized bifunctional reagent primarily employed as a versatile synthetic intermediate in medicinal chemistry and drug discovery research. Its structure incorporates both a reactive sulfonyl chloride moiety and a halogenated phenyl ring, making it a valuable scaffold for constructing more complex molecules. The sulfonyl chloride group is highly reactive toward nucleophiles, enabling the facile introduction of the (2-chloro-3-fluorobenzyl)sulfonyl group onto amines to create sulfonamides, or onto alcohols to form sulfonate esters. These functional groups are critical pharmacophores found in a wide range of bioactive compounds, including kinase inhibitors [Source] and receptor antagonists. The presence of both chlorine and fluorine substituents on the aromatic ring allows for further selective functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, and can significantly influence the molecule's lipophilicity, metabolic stability, and binding affinity through steric and electronic effects. Researchers utilize this compound to develop targeted chemical libraries for high-throughput screening and to optimize the properties of lead compounds in projects focused on oncology, neuroscience, and infectious diseases. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Telescoping Alkyl Halide to Sulfonyl Chloride via NCBSI/HCl System

This method involves a two-step telescoped process using recyclable N-chloro-N-(phenylsulfonyl)benzene sulfonamide (NCBSI) and HCl:

Step 1: Formation of S-Alkyl Isothiouronium Salt

• Starting material : (2-Chloro-3-fluorobenzyl) chloride.
• Reaction : React with thiourea in ethanol under reflux (30–60 minutes) to form the corresponding S-benzyl isothiouronium chloride .
• Key conditions :
  • Solvent: Ethanol or MeCN.
  • Temperature: Reflux (~78°C for ethanol).

Step 2: Oxidative Chlorosulfonation

• Reagents : NCBSI (4 equiv), 2 M HCl, MeCN.
• Procedure :
  • Add the S-alkyl isothiouronium salt to NCBSI and HCl in MeCN.
  • Stir at room temperature (15–60 minutes).
  • Evaporate solvent, extract with chloroform, and wash with NaHCO₃ to isolate the sulfonyl chloride.
• Yield : Expected 85–97% based on analogous fluorophenyl derivatives.

Data Table: Optimized Conditions for Analogous Compounds

Substrate	Reaction Time (min)	Yield (%)
(2-Fluorophenyl)methyl	45	93
(4-Chlorophenyl)methyl	45	96
Benzyl	30	97

Chlorination of Sulfonic Acid Derivatives

An alternative route involves chlorinating the corresponding sulfonic acid using PCl₅ or SOCl₂ :

Procedure :

• Starting material : (2-Chloro-3-fluorophenyl)methanesulfonic acid.
• Reaction : React with excess PCl₅ in dichloromethane at 0–25°C for 2–4 hours.
• Workup : Quench with ice water, extract with DCM, and purify via distillation or crystallization.
• Challenges : Requires stringent moisture control and generates corrosive byproducts.

Key Data :

• Temperature : 0°C to room temperature.
• Solvent : Dichloromethane or chlorobenzene.
• Yield : ~70–85% (estimated from similar sulfonyl chloride syntheses).

Direct Sulfonylation of Benzyl Alcohols

This method converts benzyl alcohols to sulfonyl chlorides via in situ chlorination and sulfonation:

Steps :

• Chlorination : Treat (2-Chloro-3-fluorophenyl)methanol with thionyl chloride (SOCl₂) to form the benzyl chloride intermediate.
• Sulfonation : React the intermediate with chlorosulfonic acid (ClSO₃H) at 0–5°C, followed by quenching with HCl gas.

Optimization Notes :

• Excess SOCl₂ improves conversion.
• Lower temperatures minimize side reactions.

Comparative Analysis of Methods

Method	Advantages	Limitations
NCBSI/HCl Telescoping	High yield (≥90%), recyclable reagents	Requires specialized NCBSI synthesis
Sulfonic Acid Chlorination	Simple reagents	Moisture-sensitive, lower yield
Direct Sulfonylation	Uses readily available alcohols	Multi-step, intermediate isolation

Chemical Reactions Analysis

Types of Reactions

(2-Chloro-3-fluorophenyl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be involved in oxidation-reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Common reagents used in reactions with (2-Chloro-3-fluorophenyl)methanesulfonyl chloride include bases, nucleophiles, and catalysts. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from reactions involving (2-Chloro-3-fluorophenyl)methanesulfonyl chloride depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions can yield various substituted phenyl derivatives.

Scientific Research Applications

(2-Chloro-3-fluorophenyl)methanesulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonyl derivatives.

Biology: The compound can be used in the modification of biomolecules for research purposes.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Chloro-3-fluorophenyl)methanesulfonyl chloride involves its reactivity as an electrophile. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophiles. This reactivity is utilized in various chemical reactions to modify other molecules.

Comparison with Similar Compounds

Methanesulfonyl Chloride (CH₃SO₂Cl)

• Molecular Weight : 114.55 g/mol.
• Boiling Point : 161–163°C.
• Reactivity : Highly reactive; hydrolyzes with NaOH under controlled conditions .
• Applications : Used to synthesize mesylate esters in pharmaceuticals and agrochemicals .
• Safety : Corrosive (H314), acutely toxic (H301, H311, H330), and environmentally hazardous (H402, H412) .

Key Differences :

Trifluoromethanesulfonyl Chloride (CF₃SO₂Cl)

• Molecular Weight : 168.52 g/mol.
• Boiling Point : 29–32°C.
• Reactivity : Extremely electrophilic due to the electron-withdrawing trifluoromethyl group.
• Applications : Key reagent in triflation reactions for stabilizing anions in organic synthesis .
• Safety : Similar hazards as methanesulfonyl chloride but more volatile due to lower boiling point.

Key Differences :

• The trifluoromethyl group enhances reactivity compared to the chlorinated/fluorinated aromatic analog. The latter’s bulkier structure may reduce volatility but increase persistence in environmental matrices .

(3-Fluorophenyl)methanesulfonyl Chloride

• Molecular Formula : C₇H₆ClFO₂S.
• Molecular Weight : 208.63 g/mol.
• Boiling Point: Not explicitly reported; likely similar to the 2-chloro-3-fluoro analog.
• Applications : Used in synthesizing fluorinated pharmaceuticals and agrochemicals .
• Safety : Corrosive (H314) and toxic (H301, H318) .

Key Differences :

• The absence of a chlorine substituent reduces molecular weight and may alter regioselectivity in reactions.

Benzenesulfonyl Chloride (C₆H₅SO₂Cl)

• Molecular Weight : 176.62 g/mol.
• Boiling Point : 120°C (at 20 mmHg).
• Reactivity : Less reactive than methanesulfonyl chloride; requires prolonged NaOH treatment for hydrolysis .
• Applications : Sulfonation of amines and alcohols in dye and polymer industries.

Key Differences :

• The lack of halogen substituents reduces electrophilicity and environmental toxicity compared to the target compound .

p-Toluenesulfonyl Chloride (TsCl, C₇H₇ClO₂S)

• Molecular Weight : 190.65 g/mol.
• Boiling Point : 145°C (at 20 mmHg).
• Reactivity : Moderate; requires refluxing with NaOH for complete hydrolysis .
• Applications : Widely used in tosylation reactions to protect alcohols and amines.

Key Differences :

• The methyl group on the aromatic ring deactivates the sulfonyl chloride group, reducing reactivity compared to halogenated analogs.

Biological Activity

(2-Chloro-3-fluorophenyl)methanesulfonyl chloride is a sulfonyl chloride compound that exhibits significant biological activity, particularly in medicinal chemistry and organic synthesis. This article reviews its biological properties, mechanisms of action, and potential applications, supported by relevant case studies and research findings.

The compound's chemical structure features a chlorinated and fluorinated aromatic ring attached to a methanesulfonyl chloride group, which enhances its reactivity. This structure allows it to participate in various nucleophilic substitution reactions, leading to the formation of sulfonamides and other derivatives.

The sulfonyl chloride group is highly electrophilic, making it reactive towards nucleophiles such as amines, alcohols, and thiols. This reactivity is crucial for the compound's biological activity, enabling it to form covalent bonds with target biomolecules. The specific pathways and molecular targets depend on the nature of the nucleophile involved in the reaction.

Anticancer Activity

Recent studies have highlighted the anticancer potential of (2-Chloro-3-fluorophenyl)methanesulfonyl chloride through its ability to inhibit key signaling pathways involved in tumor growth. For instance, compounds derived from this sulfonyl chloride have shown inhibitory effects on various cancer cell lines, including those dependent on mutant JAK2 and FLT3 signaling pathways. In particular, a derivative demonstrated an IC50 value of 23 nM against JAK2, indicating potent activity against this target .

Antimicrobial Properties

Research has also explored the antimicrobial properties of (2-Chloro-3-fluorophenyl)methanesulfonyl chloride derivatives. These compounds exhibited significant efficacy against several pathogenic bacteria, suggesting potential applications in treating bacterial infections. The mechanism appears to involve disruption of bacterial cell wall synthesis or function .

Inhibitory Activity on Enzymes

The compound has been evaluated for its inhibitory effects on various enzymes. For example, derivatives have shown promising results in inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are important targets for treating neurodegenerative diseases . The most potent derivatives exhibited IC50 values as low as 0.13 µM against BuChE .

Case Studies

• In Vivo Efficacy : A study involving a mouse model for JAK2-dependent tumors demonstrated that treatment with a derivative of (2-Chloro-3-fluorophenyl)methanesulfonyl chloride resulted in significant tumor regression and improved survival rates compared to control groups. Mice treated with 150 mg/kg exhibited a 42% normalization of spleen weight after treatment .
• Antimicrobial Testing : In vitro tests showed that certain derivatives effectively inhibited the growth of Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 0.5 to 4 µg/mL .

Comparative Analysis of Biological Activities

Activity Type	Compound/Derivative	IC50 Value	Target/Effect
Anticancer	JAK2 Inhibitor	23 nM	JAK2 signaling pathway
Antimicrobial	Bacterial Inhibitor	0.5 - 4 µg/mL	Various pathogenic bacteria
Enzyme Inhibition	BuChE Inhibitor	0.13 µM	Butyrylcholinesterase